Cas no 2305252-74-6 (Bicyclo[2.2.1]heptane-2,3-diol, 5-amino-)

• Product Name: Bicyclo[2.2.1]heptane-2,3-diol, 5-amino-
• CAS No: 2305252-74-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4787229
• Update Time: 2025-06-30

Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,3-diol, 5-amino-

• Inchi： 1S/C7H13NO2/c8-5-2-3-1-4(5)7(10)6(3)9/h3-7,9-10H,1-2,8H2
• InChI Key： OPYXAXFJHPQCRE-UHFFFAOYSA-N
• SMILES： C12CC(C(N)C1)C(O)C2O

Additional information on Bicyclo[2.2.1]heptane-2,3-diol, 5-amino-

Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- (CAS No. 2305252-74-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- (CAS No. 2305252-74-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in both chemical and pharmaceutical research. This compound, characterized by its bicyclic structure and the presence of an amino group, offers a range of properties that make it an intriguing subject for scientific exploration.

The bicyclo[2.2.1]heptane framework is a well-known scaffold in organic chemistry, known for its rigidity and stability. The addition of the 5-amino group to the 2,3-diol moiety introduces additional reactivity and functionality, making this compound a valuable building block for the synthesis of more complex molecules. The CAS No. 2305252-74-6 designation uniquely identifies this compound in chemical databases and literature, facilitating its study and application.

One of the key areas where Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- has shown promise is in the field of drug discovery and development. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds with therapeutic properties. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and neuroprotective drugs. The compound's ability to modulate specific biological pathways makes it a valuable tool in understanding disease mechanisms and designing targeted therapies.

In addition to its pharmaceutical applications, Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- has also been investigated for its potential in materials science. Its unique structural features make it suitable for the synthesis of advanced materials with tailored properties, such as polymers and coatings with enhanced mechanical strength and chemical resistance. This versatility has led to increased interest from both academic and industrial researchers seeking to develop innovative materials for various applications.

The synthesis of Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively, opening up new avenues for its widespread use in research and development.

From a safety perspective, Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines to ensure the well-being of researchers and the integrity of experimental results.

In conclusion, Bicyclo[2.2.1]heptane-2,3-diol, 5-amino- (CAS No. 2305252-74-6) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on a wide range of applications, from drug discovery to materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing scientific challenges.